![molecular formula C26H25FN2O2S B3001591 2-(4-ethoxyphenyl)-N-(2-((2-(4-fluorophenyl)-1H-indol-3-yl)thio)ethyl)acetamide CAS No. 919713-16-9](/img/structure/B3001591.png)
2-(4-ethoxyphenyl)-N-(2-((2-(4-fluorophenyl)-1H-indol-3-yl)thio)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the combination of various chemical moieties through specific reactions to achieve the desired structure with potential biological activity. For instance, the synthesis described in the first paper involves the creation of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides with different substitutions at the carbon adjacent to the amide nitrogen. These compounds were synthesized to evaluate their potential as kappa-opioid agonists . Although the target compound is not an opioid agonist, the methods used for synthesizing similar structures could be relevant.
Molecular Structure Analysis
The molecular structure of compounds can be determined using various spectroscopic techniques and crystallography. The second paper discusses the crystal structure of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which crystallizes in the orthorhombic crystal system. The structure exhibits intermolecular hydrogen bonds and intramolecular interactions, which are crucial for the stability and biological activity of the compound . These structural insights are valuable for understanding how similar compounds might interact with biological targets.
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds are critical for achieving the desired pharmacological properties. The first paper describes the use of racemic or chiral amino acids to introduce various alkyl and aryl substituents, which can significantly affect the activity of the compounds . The reactions used in these syntheses, such as amide bond formation and the introduction of substituents, are likely to be relevant for the synthesis of the target compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound, such as solubility, melting point, and stability, are determined by its molecular structure. The second paper provides details on the crystal structure and unit cell parameters of a synthesized compound, which can influence its physical properties . These properties are essential for the compound's formulation and delivery as a potential drug.
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-[2-[[2-(4-fluorophenyl)-1H-indol-3-yl]sulfanyl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25FN2O2S/c1-2-31-21-13-7-18(8-14-21)17-24(30)28-15-16-32-26-22-5-3-4-6-23(22)29-25(26)19-9-11-20(27)12-10-19/h3-14,29H,2,15-17H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWTRSWBKXVKRGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethoxyphenyl)-N-(2-((2-(4-fluorophenyl)-1H-indol-3-yl)thio)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.